Cas no 1695624-63-5 (4-(5-Oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)benzoic acid)

• Product Name: 4-(5-Oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)benzoic acid
• CAS No: 1695624-63-5
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• MDL: MFCD29918595
• CID: 4703141
• Update Time: 2023-08-15

4-(5-Oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)benzoic acid
• 4-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-4-yl)benzoic acid

• MDL： MFCD29918595
• Inchi： 1S/C9H7N3O3/c13-8(14)6-1-3-7(4-2-6)12-5-10-11-9(12)15/h1-5H,(H,11,15)(H,13,14)
• InChI Key： XOXPBXJTQRYVNN-UHFFFAOYSA-N
• SMILES： O=C1NN=CN1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Topological Polar Surface Area: 82